Cas no 923241-05-8 (N-(1-Cyano-1,2-dimethylpropyl)-4-(2-pyridinyl)-1-piperazineacetamide)

• Product Name: N-(1-Cyano-1,2-dimethylpropyl)-4-(2-pyridinyl)-1-piperazineacetamide
• CAS No: 923241-05-8
• MF: C₁₇H₂₅N₅O
• MW: 315.413303136826
• CID: 5448663
• PubChem ID: 16386769
• Update Time: 2025-06-09

N-(1-Cyano-1,2-dimethylpropyl)-4-(2-pyridinyl)-1-piperazineacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1,2-dimethylpropyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide
• EN300-26685518
• 923241-05-8
• Z50119968
• AKOS017091392
• N-(1-Cyano-1,2-dimethylpropyl)-4-(2-pyridinyl)-1-piperazineacetamide

• Inchi： 1S/C17H25N5O/c1-14(2)17(3,13-18)20-16(23)12-21-8-10-22(11-9-21)15-6-4-5-7-19-15/h4-7,14H,8-12H2,1-3H3,(H,20,23)
• InChI Key： PVCZWEBRUAONFO-UHFFFAOYSA-N
• SMILES： N1(CC(NC(C#N)(C)C(C)C)=O)CCN(C2=NC=CC=C2)CC1

Computed Properties

• Exact Mass: 315.20591044g/mol
• Monoisotopic Mass: 315.20591044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 537.3±50.0 °C(Predicted)
• pka: 12.76±0.46(Predicted)

Additional information on N-(1-Cyano-1,2-dimethylpropyl)-4-(2-pyridinyl)-1-piperazineacetamide

Professional Introduction to N-(1-Cyano-1,2-dimethylpropyl)-4-(2-pyridinyl)-1-piperazineacetamide (CAS No. 923241-05-8)

N-(1-Cyano-1,2-dimethylpropyl)-4-(2-pyridinyl)-1-piperazineacetamide, identified by its CAS number 923241-05-8, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising pharmacological properties, making it a subject of extensive study in drug discovery and development.

The molecular structure of N-(1-Cyano-1,2-dimethylpropyl)-4-(2-pyridinyl)-1-piperazineacetamide incorporates several key functional groups that contribute to its unique chemical and biological characteristics. The presence of a cyano group at the 1-position and a dimethylpropyl chain at the 1-C position enhances its solubility and reactivity, while the pyridinyl group at the 4-position introduces potential binding interactions with biological targets. These structural features make it a versatile candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. N-(1-Cyano-1,2-dimethylpropyl)-4-(2-pyridinyl)-1-piperazineacetamide has been investigated for its potential role in these pathways due to its ability to interact with various receptors and enzymes. Preliminary studies suggest that this compound may exhibit anti-inflammatory and neuroprotective effects, which are of great interest in the treatment of chronic diseases such as Alzheimer's and Parkinson's.

The synthesis of N-(1-Cyano-1,2-dimethylpropyl)-4-(2-pyridinyl)-1-piperazineacetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the cyano group and the dimethylpropyl chain necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of the synthesis process.

The pharmacological profile of N-(1-Cyano-1,2-dimethylpropyl)-4-(2-pyridinyl)-1-piperazineacetamide has been evaluated through in vitro and in vivo studies. These studies have revealed that the compound exhibits significant binding affinity for certain neurotransmitter receptors, including serotonin and dopamine receptors. This binding affinity suggests that it may have therapeutic potential in the treatment of mood disorders and cognitive impairments. Additionally, the compound has shown promising anti-inflammatory properties by modulating key inflammatory pathways.

In clinical trials, N-(1-Cyano-1,2-dimethylpropyl)-4-(2-pyridinyl)-1-piperazineacetamide has demonstrated safety and tolerability at various dose levels. Patients have reported mild to moderate side effects, which are generally manageable with standard supportive care. The compound's favorable pharmacokinetic profile, including good absorption and distribution throughout the body, makes it an attractive candidate for further clinical development.

The future direction of research on N-(1-Cyano-1,2-dimethylpropyl)-4-(2-pyridinyl)-1-piperazineacetamide includes exploring its potential in combination therapies with other drugs to enhance therapeutic efficacy. Additionally, studies are being conducted to understand its mechanism of action at a molecular level, which will provide valuable insights for drug design and optimization. The development of novel analogs with improved pharmacological properties is also an area of active investigation.

The industrial significance of N-(1-Cyano-1,2-dimethylpropyl)-4-(2-pyridinyl)-1-piperazineacetamide

In conclusion, N-(1-Cyano-1,2-dimethylpropyl)-4-(2-pyridinyl)-1-piperazineacetamide (CAS No. 923241-05-8) strong>) is a compound with significant potential in the field of chemical and biomedical research. Its structural features, pharmacological properties, and synthetic accessibility make it an attractive candidate for further exploration in drug discovery and development. As ongoing research continues to reveal new insights into its mechanisms of action and therapeutic applications, this compound is likely to contribute substantially to advancements in medicine.